Cas no 161057-05-2 (Diphosphoric acid,mono[(2E,6E)-8-methoxy-3,7-dimethyl-2,6-octadienyl] ester)

• Product Name: Diphosphoric acid,mono[(2E,6E)-8-methoxy-3,7-dimethyl-2,6-octadienyl] ester
• CAS No: 161057-05-2
• MF: C₁₁H₂₂O₈P₂
• MW: 344.235105991364
• CID: 1340421
• Update Time: 2024-08-17

Diphosphoric acid,mono[(2E,6E)-8-methoxy-3,7-dimethyl-2,6-octadienyl] ester Chemical and Physical Properties

Names and Identifiers

• Diphosphoric acid,mono[(2E,6E)-8-methoxy-3,7-dimethyl-2,6-octadienyl] ester
• Diphosphoric acid, P-[(2E,6E)-8-methoxy-3,7-dimethyl-2,6-octadien-1-yl] ester

• Inchi： 1S/C11H22O8P2/c1-10(5-4-6-11(2)9-17-3)7-8-18-21(15,16)19-20(12,13)14/h6-7H,4-5,8-9H2,1-3H3,(H,15,16)(H2,12,13,14)/b10-7+,11-6+
• InChI Key： UAAXEJQUSSNMGE-NXAIOARDSA-N
• SMILES： P(OP(O)(=O)O)(O)(OC/C=C(\C)/CC/C=C(\C)/COC)=O

Computed Properties

• Exact Mass: 341.05557

Experimental Properties

• Density: 1.340±0.06 g/cm3(Predicted)
• Boiling Point: 505.6±60.0 °C(Predicted)
• PSA: 131.01
• pka: 1.04±0.50(Predicted)